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Magnesium, bromo(4-
Compound Name:
methylpentyl)-

cat. No.: B6317085

For Researchers, Scientists, and Drug Development Professionals

Overview

Bromo(4-methylpentyl)magnesium, a Grignard reagent, is a potent organometallic compound
with significant applications in organic synthesis. Its utility lies in its ability to act as a strong
nucleophile and a base, enabling the formation of new carbon-carbon bonds. This technical
guide provides an in-depth overview of its properties, synthesis, and safe handling, with a focus
on its relevance in research and pharmaceutical development.

The CAS Registry Number for bromo(4-methylpentyl)magnesium is 7429-94-9[1][2][3]. This
compound is also known by several synonyms, including 4-methylpentylmagnesium bromide
and isohexylmagnesium bromide[4].

Chemical and Physical Properties

The fundamental properties of bromo(4-methylpentyl)magnesium are summarized in the table
below. These computed properties are essential for experimental design and reaction
stoichiometry calculations.
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Property Value Source
Molecular Formula C6H13BrMg PubChem[4]
Molecular Weight 189.38 g/mol PubCheml[4]

magnesium;2-
IUPAC Name ] PubChem[4]
methylpentane;bromide

INChl=1S/C6H13.BrH.Mg/c1-4-
InChl 5-6(2)3;;/h6H,1,4-5H2,2- PubChem[4]
3H3;1H;/g-1;;+2/p-1

BZDFGMAKNIPSQZ-
InChlKey PubChem[4]
UHFFFAOYSA-M

SMILES CC(C)CC[CH2-].[Mg+2].[Br-] PubChem[4]

Synthesis: Experimental Protocol

The synthesis of bromo(4-methylpentyl)magnesium follows the general procedure for Grignard
reagent formation. This involves the reaction of the corresponding alkyl halide with magnesium
metal in an anhydrous ethereal solvent.

Objective: To prepare a solution of bromo(4-methylpentyl)magnesium for use in subsequent
organic reactions.

Materials:

Magnesium turnings

1-bromo-4-methylpentane

Anhydrous diethyl ether or tetrahydrofuran (THF)

lodine crystal (as an initiator)

Nitrogen or Argon gas supply

Equipment:
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Three-necked round-bottom flask
Reflux condenser

Pressure-equalizing dropping funnel
Magnetic stirrer

Heating mantle

Schlenk line or inert atmosphere setup
Procedure:

Preparation of Glassware: All glassware must be thoroughly dried in an oven and assembled
while hot under a stream of inert gas (nitrogen or argon) to exclude atmospheric moisture.

Reaction Setup: Place the magnesium turnings in the three-necked flask. The flask is
equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. The entire
apparatus is maintained under a positive pressure of inert gas.

Initiation: Add a small crystal of iodine to the magnesium turnings. The iodine helps to
activate the magnesium surface.

Addition of Alkyl Halide: A solution of 1-bromo-4-methylpentane in anhydrous ether (or THF)
is placed in the dropping funnel. A small amount of this solution is added to the magnesium
turnings. The reaction is initiated, which is often indicated by a color change and gentle
refluxing of the solvent. If the reaction does not start, gentle heating may be applied.

Continuation of Reaction: Once the reaction has initiated, the remaining solution of 1-bromo-
4-methylpentane is added dropwise at a rate that maintains a steady reflux.

Completion: After the addition is complete, the reaction mixture is typically stirred and heated
under reflux for an additional period to ensure all the magnesium has reacted.

Storage and Use: The resulting Grignard reagent solution is a grayish, cloudy mixture. It
should be used immediately or stored under an inert atmosphere. The concentration of the
Grignard reagent can be determined by titration.
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Caption: Workflow for the synthesis of bromo(4-methylpentyl)magnesium.

Applications in Research and Drug Development

As a Grignard reagent, bromo(4-methylpentyl)magnesium is a valuable tool in synthetic organic
chemistry, particularly in the construction of complex molecules. Its primary role is as a source
of the nucleophilic 4-methylpentyl carbanion.

Key Reactions:

o Reaction with Carbonyls: It readily reacts with aldehydes, ketones, and esters to form
secondary, tertiary, and tertiary alcohols, respectively. This is a fundamental transformation in
the synthesis of many pharmaceutical intermediates.

* Nucleophilic Substitution: It can participate in nucleophilic substitution reactions with various
electrophiles.

o Coupling Reactions: In the presence of appropriate catalysts, it can undergo cross-coupling
reactions to form new carbon-carbon bonds.

The 4-methylpentyl (isohexyl) group introduced by this reagent can be found in the side chains
of various biologically active molecules. Its branched, lipophilic nature can influence the
pharmacokinetic and pharmacodynamic properties of a drug candidate.
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Caption: Nucleophilic addition of a Grignard reagent to a carbonyl group.

Handling and Safety

Bromo(4-methylpentyl)magnesium is a highly reactive and hazardous substance that requires
careful handling in a controlled laboratory environment.

Key Hazards:

» Flammability: It is typically supplied in a flammable ether solvent. The reagent itself can
ignite spontaneously in air.

o Reactivity with Water: It reacts violently with water and other protic solvents (e.g., alcohols),
releasing flammable gases[5][6].

» Corrosivity: It can cause severe skin burns and eye damage[5][7].
Safe Handling Procedures:

¢ Inert Atmosphere: Always handle under an inert atmosphere (nitrogen or argon) to prevent
contact with air and moisture[5].
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Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab
coats, chemical-resistant gloves, and safety goggles or a face shield[6].

Ventilation: Work in a well-ventilated fume hood[5].

Fire Safety: Keep away from ignition sources. A Class D fire extinguisher (for combustible
metals) should be readily available. Do not use water to extinguish a Grignard reagent fire.

Storage: Store in a tightly sealed container under an inert atmosphere, away from heat and
moisture[5].

Hazard Statement Description

H224 Extremely flammable liquid and vapor[5]

In contact with water releases flammable gases

H260 . o

which may ignite spontaneously[5]
H314 Causes severe skin burns and eye damagel5]
H336 May cause drowsiness or dizziness|[5]
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Precautionary Statement Description

Keep away from heat, sparks, open flames, and

P210 .
hot surfaces. No smoking[5].
P223 Do not allow contact with water[5].
Handle under inert gas. Protect from
P231 + P232 )
moisture[5].
P280 Wear protective gloves/protective clothing/eye

protection/face protection[5].

IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting[5].

P301 + P330 + P331

IF ON SKIN (or hair): Take off immediately all
P303 + P361 + P353 contaminated clothing. Rinse skin with

water/shower.

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store in a dry place. Store in a closed
P402 + P404 )
container[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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